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Compound of Interest

Compound Name: Gly-Phe-Arg

Cat. No.: B10799635

Gly-Phe-Arg (GFR) Tripeptide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the tripeptide Glycyl-L-
phenylalanyl-L-arginine (Gly-Phe-Arg; GFR). It details the peptide's chemical and physical
properties, including its molecular formula and estimated isoelectric point. A representative
solid-phase peptide synthesis (SPPS) protocol and subsequent purification and analysis
workflows are presented. Furthermore, this guide explores the known biological activity of Gly-
Phe-Arg as a potent mimic of the mud-crab pumping pheromone and discusses a plausible
signaling pathway based on crustacean neuroendocrine mechanisms.

Peptide Sequence and Molecular Formula

The tripeptide Gly-Phe-Arg consists of the amino acid sequence Glycine-Phenylalanine-
Arginine.
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Property Value

Full Name Glycyl-L-phenylalanyl-L-arginine
Three-Letter Code Gly-Phe-Arg

One-Letter Code GFR

Molecular Formula C17H26N604

Molecular Weight 378.43 g/mol

CAS Number 121822-47-7

Physicochemical Properties

A summary of the key physicochemical properties of Gly-Phe-Arg is provided below.

Property Value Method

Appearance White to off-white powder Visual Inspection

Purity >95% (typically) HPLC

Solubility Soluble in water Experimental Observation
Manufacturer's

Storage -20°C for long-term storage ]
Recommendation

Estimated Isoelectric Point (pl)  ~10.0

Calculation based on pKa
values of constituent amino

acids

Note: The isoelectric point is estimated by averaging the pKa values of the terminal amino

group and the arginine side chain, as these are the dominant contributors to the peptide's

charge at physiological pH.

Biological Activity

Gly-Phe-Arg is a synthetic tripeptide that has been identified as a superpotent mimic of the

mud-crab (Rhithropanopeus harrisii) pumping pheromone. This pheromone, released by
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hatching eggs, induces a stereotypical abdominal pumping behavior in female crabs, which is
crucial for larval release.

Studies have shown that Gly-Phe-Arg can induce this pumping response at remarkably low
concentrations, with significant agonist activity observed at sub-attomolar concentrations of
10-21 M to 10~1° M. At a concentration of 10~2° M, Gly-Phe-Arg not only increases the number
of crabs exhibiting the pumping behavior but also significantly increases the pumping rate. The
potency of tripeptides in the Gly-X-Arg series, where X is a hydrophobic residue, highlights the
importance of this structural motif for receptor binding and activation.

Postulated Signaling Pathway

While the specific receptor and downstream signaling cascade for the mud-crab pumping
pheromone have not been fully elucidated, a plausible pathway can be postulated based on
known mechanisms of neuropeptide signaling in crustaceans, which often involve G-protein
coupled receptors (GPCRS).
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 To cite this document: BenchChem. [Gly-Phe-Arg peptide sequence and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799635#gly-phe-arg-peptide-sequence-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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